Cas no 462068-62-8 (N-(3-aminophenyl)-4-Morpholineacetamide)

• Product Name: N-(3-aminophenyl)-4-Morpholineacetamide
• CAS No: 462068-62-8
• MF: C₁₂H₁₇N₃O₂
• MW: 235.282282590866
• CID: 2109729
• PubChem ID: 1073123
• Update Time: 2025-11-02

N-(3-aminophenyl)-4-Morpholineacetamide Chemical and Physical Properties

Names and Identifiers

• N-(3-aminophenyl)-4-Morpholineacetamide
• N-(3-Amino-phenyl)-2-morpholin-4-yl-acetamide
• SCHEMBL3203453
• STK898963
• AKOS000100438
• N-(3-aminophenyl)-2-(morpholin-4-yl)acetamide
• CHEMBL1699758
• N-(3-aminophenyl)-2-morpholin-4-ylacetamide
• MLS001212075
• BAS 04358942
• HMS2846P06
• SMR000519011
• DA-42402
• VS-09475
• BBL029860
• 462068-62-8
• N-(3-Aminophenyl)-2-morpholinoacetamide

• MDL： MFCD03044318
• Inchi： 1S/C12H17N3O2/c13-10-2-1-3-11(8-10)14-12(16)9-15-4-6-17-7-5-15/h1-3,8H,4-7,9,13H2,(H,14,16)
• InChI Key： CTCWZRJPMZWANY-UHFFFAOYSA-N
• SMILES： O1CCN(CC(NC2C=CC=C(C=2)N)=O)CC1

Computed Properties

• Exact Mass: 235.132076794g/mol
• Monoisotopic Mass: 235.132076794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 67.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-(3-aminophenyl)-4-Morpholineacetamide

N-(3-aminophenyl)-4-Morpholineacetamide (CAS 462068-62-8): A Comprehensive Overview

N-(3-aminophenyl)-4-Morpholineacetamide (CAS 462068-62-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique molecular structure combining a morpholine ring and an aminophenyl group, serves as a valuable intermediate in the synthesis of various bioactive molecules. Its molecular formula is C12H17N3O2, with a molecular weight of 235.28 g/mol, making it a versatile building block in medicinal chemistry.

The growing interest in N-(3-aminophenyl)-4-Morpholineacetamide stems from its potential applications in drug discovery and development. Researchers are particularly intrigued by its role as a precursor in the synthesis of compounds targeting neurological and inflammatory pathways. Recent studies have explored its utility in creating novel small molecule inhibitors, which are crucial in addressing unmet medical needs in areas such as chronic pain management and neurodegenerative diseases.

From a chemical perspective, N-(3-aminophenyl)-4-Morpholineacetamide exhibits interesting properties that make it valuable for various synthetic applications. The morpholine moiety contributes to the compound's solubility profile, while the aminophenyl group provides a reactive site for further chemical modifications. This dual functionality has led to its increasing use in combinatorial chemistry and high-throughput screening platforms, particularly in the search for new kinase inhibitors and GPCR modulators.

The pharmaceutical industry has shown particular interest in CAS 462068-62-8 due to its potential in developing central nervous system (CNS) drugs. With the rising prevalence of neurological disorders and the increasing demand for more effective treatments, compounds like N-(3-aminophenyl)-4-Morpholineacetamide are becoming increasingly important in drug discovery pipelines. Its structural features make it an attractive scaffold for designing molecules that can cross the blood-brain barrier, a critical requirement for CNS-active compounds.

In recent years, the scientific community has focused on optimizing the synthesis of N-(3-aminophenyl)-4-Morpholineacetamide to improve yield and purity. Advanced synthetic methodologies, including microwave-assisted synthesis and flow chemistry techniques, have been employed to enhance the production process. These innovations not only increase efficiency but also align with the growing emphasis on green chemistry principles in pharmaceutical manufacturing.

The compound's stability profile has been another area of investigation. Studies have shown that N-(3-aminophenyl)-4-Morpholineacetamide maintains good stability under standard storage conditions, making it practical for research and development purposes. This characteristic is particularly valuable given the current trends toward stable pharmaceutical intermediates that can withstand various processing conditions during drug formulation.

Market analysis indicates growing demand for CAS 462068-62-8 among contract research organizations and academic institutions. The compound's versatility as a chemical building block has positioned it as a sought-after material in both drug discovery and material science applications. Suppliers have noted increased inquiries about this compound, particularly from researchers working on neuroprotective agents and anti-inflammatory compounds.

Quality control standards for N-(3-aminophenyl)-4-Morpholineacetamide have become more stringent as its applications expand. Analytical methods such as HPLC and LC-MS are routinely employed to ensure high purity levels, typically exceeding 98%. This emphasis on quality reflects the pharmaceutical industry's commitment to maintaining rigorous standards for research chemicals used in drug development.

Future research directions for N-(3-aminophenyl)-4-Morpholineacetamide include exploring its potential in targeted drug delivery systems and bioconjugation chemistry. The compound's functional groups offer opportunities for creating prodrugs or antibody-drug conjugates, areas that are gaining momentum in precision medicine. Additionally, computational chemistry approaches are being applied to better understand its molecular interactions and optimize its pharmacological properties.

From a regulatory standpoint, CAS 462068-62-8 is currently classified as a research chemical with no specific restrictions, making it accessible for scientific investigation. However, researchers are advised to follow standard laboratory safety protocols when handling this compound, including proper personal protective equipment and ventilation, in line with general chemical safety best practices.

The scientific literature contains numerous references to N-(3-aminophenyl)-4-Morpholineacetamide in patents and research papers, particularly in the context of medicinal chemistry innovations. Its appearance in patent applications suggests its growing importance in proprietary drug development programs, with several pharmaceutical companies investigating its derivatives for potential therapeutic applications.

In conclusion, N-(3-aminophenyl)-4-Morpholineacetamide (CAS 462068-62-8) represents an important compound at the intersection of chemistry and pharmacology. Its unique structural features, combined with its versatility as a synthetic intermediate, position it as a valuable tool in modern drug discovery. As research continues to uncover new applications for this molecule, its role in advancing pharmaceutical science is likely to expand, potentially contributing to the development of novel treatments for various medical conditions.